Cas no 121582-47-6 (Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate)

• Product Name: Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate
• CAS No: 121582-47-6
• MF: C₁₄H₁₃F₃N₂O₅
• MW: 346.258634328842
• CID: 2888697
• Update Time: 2025-10-22

Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate Chemical and Physical Properties

Names and Identifiers

• dimethyl 1-[3-(trifluoromethyl)phenyl]hydrazono-2-oxopropane-1,3-dicarboxylate
• DIMETHYL 3-OXO-2-(2-[3-(TRIFLUOROMETHYL)PHENYL]HYDRAZONO)PENTANEDIOATE
• Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate

• Inchi： 1S/C14H13F3N2O5/c1-23-11(21)7-10(20)12(13(22)24-2)19-18-9-5-3-4-8(6-9)14(15,16)17/h3-6,18H,7H2,1-2H3/b19-12-
• InChI Key： LLVZWYPXJYKFND-UNOMPAQXSA-N
• SMILES： C1(=CC=CC(C(F)(F)F)=C1)N/N=C(\C(=O)OC)/C(=O)CC(=O)OC

Additional information on Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate

Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate (CAS No. 121582-47-6): An Overview of Its Structure, Synthesis, and Applications

Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate (CAS No. 121582-47-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a hydrazono moiety, making it a valuable candidate for various applications in drug discovery and development.

The structure of Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate is particularly noteworthy. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The hydrazono moiety, on the other hand, is known for its ability to form stable complexes with metal ions, which can be leveraged in the design of metal-based therapeutic agents.

In terms of synthesis, Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate can be prepared through a multi-step process involving the condensation of appropriate hydrazine and diketone derivatives. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

The biological activity of Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate has been extensively studied in various contexts. One of the key areas of interest is its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of novel antibiotics. Additionally, its ability to inhibit bacterial biofilm formation has been highlighted as a significant advantage in combating multidrug-resistant infections.

Beyond its antimicrobial properties, Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate has also been investigated for its anticancer potential. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

In the realm of pharmacokinetics, studies have shown that Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate exhibits favorable properties such as good solubility and stability. These characteristics are crucial for ensuring effective delivery to target tissues and minimizing off-target effects. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The applications of Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate extend beyond its use as a therapeutic agent. In materials science, this compound has been explored for its potential in the development of functional materials with unique optical and electronic properties. For instance, its ability to form stable complexes with metal ions has led to its use in the synthesis of metallopolymers with tunable properties.

In conclusion, Dimethyl 3-oxo-2-{2-3-(trifluoromethyl)phenylhydrazono}pentanedioate (CAS No. 121582-47-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features, coupled with its promising biological activity and favorable pharmacokinetic properties, make it an exciting area of ongoing research and development.